{1-[(2-methyl-1-naphthyl)methyl]-1H-benzimidazol-2-yl}(phenyl)methanol

• IUPAC Name: [1-[(2-methylnaphthalen-1-yl)methyl]benzimidazol-2-yl]-phenylmethanol
• InChI: InChI=1S/C26H22N2O/c1-18-15-16-19-9-5-6-12-21(19)22(18)17-28-24-14-8-7-13-23(24)27-26(28)25(29)20-10-3-2-4-11-20/h2-16,25,29H,17H2,1H3
• InChI Key: WGCCKUJWCAFTRB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2C=C1)CN3C4=CC=CC=C4N=C3C(C5=CC=CC=C5)O
• Molecular Formula: C26H22N2O
• Molecular Weight: 378.5 g/mol

Description

{1-[(2-methyl-1-naphthyl)methyl]-1H-benzimidazol-2-yl}(phenyl)methanol is a chemical compound with potential applications in scientific research. This compound is also known as MNB and has been synthesized using various methods. The purpose of

Mechanism of Action

The mechanism of action of MNB is not fully understood. However, it is believed that MNB exerts its anti-inflammatory and anti-tumor effects by inhibiting the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). MNB has also been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
MNB has been shown to have a range of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). MNB has also been shown to reduce the expression of COX-2 and inducible nitric oxide synthase (iNOS). In addition, MNB has been shown to increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase.

Advantages and Limitations for Lab Experiments

One advantage of using MNB in lab experiments is its potential as a therapeutic agent for various diseases. MNB has been shown to possess anti-inflammatory, anti-tumor, and neuroprotective properties. Another advantage is that MNB is relatively easy to synthesize using various methods. However, one limitation of using MNB in lab experiments is that its mechanism of action is not fully understood. In addition, further research is needed to determine the optimal dosage and administration of MNB.

Future Directions

There are several future directions for research involving MNB. One direction is to further investigate its potential as a therapeutic agent for various diseases such as Alzheimer's disease and Parkinson's disease. Another direction is to investigate the potential of MNB as an antibacterial and antifungal agent. In addition, further research is needed to fully understand the mechanism of action of MNB and to optimize its dosage and administration. Finally, research is needed to investigate the potential of MNB as a lead compound for the development of new drugs.

Scientific Research Applications

MNB has potential applications in scientific research, particularly in the field of medicinal chemistry. MNB has been shown to possess anti-inflammatory and anti-tumor properties. It has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. MNB has also been shown to have antibacterial and antifungal properties.